Cas no 2229385-05-9 (2-1-(2-chloro-3,6-difluorophenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-chloro-3,6-difluorophenyl)cyclobutylethan-1-amine
• CAS No: 2229385-05-9
• MF: C₁₂H₁₄ClF₂N
• MW: 245.69606924057
• CID: 5835503
• PubChem ID: 165711157
• Update Time: 2025-05-24

2-1-(2-chloro-3,6-difluorophenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-chloro-3,6-difluorophenyl)cyclobutylethan-1-amine
• EN300-1993615
• 2-[1-(2-chloro-3,6-difluorophenyl)cyclobutyl]ethan-1-amine
• 2229385-05-9

• Inchi： 1S/C12H14ClF2N/c13-11-9(15)3-2-8(14)10(11)12(6-7-16)4-1-5-12/h2-3H,1,4-7,16H2
• InChI Key： PMTWWOXVKMEUGO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1(CCN)CCC1)F)F

Computed Properties

• Exact Mass: 245.0782835g/mol
• Monoisotopic Mass: 245.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2-chloro-3,6-difluorophenyl)cyclobutylethan-1-amine

2-1-(2-Chloro-3,6-Difluorophenyl)Cyclobutylethan-1-Amine: A Comprehensive Overview

The compound 2-1-(2-chloro-3,6-difluorophenyl)cyclobutylethan-1-amine (CAS No. 2229385-05-9) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclobutane ring with a substituted phenyl group and an amine functional group. The presence of chlorine and fluorine substituents on the phenyl ring introduces distinct electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-chloro-3,6-difluorophenylcyclobutylethanamine. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and ring-opening strategies, to construct the cyclobutane core. These methods not only enhance the scalability of the synthesis but also improve the overall purity and yield of the compound. The ability to precisely control the stereochemistry of the cyclobutane ring has further expanded its applicability in asymmetric synthesis.

The structural uniqueness of cyclobutylethanamine derivatives lies in their compact and strained ring system, which imparts exceptional reactivity and selectivity in chemical transformations. This property has been leveraged in the development of novel catalysts for enantioselective reactions. For instance, recent studies have demonstrated that cyclobutane-containing amines can serve as effective ligands in transition-metal-catalyzed processes, such as asymmetric hydrogenation and alkylation reactions.

In the pharmaceutical industry, 2-chloro-3,6-difluorophenylcyclobutylethanamine has shown promise as a lead compound for drug discovery. Its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes, has been extensively investigated. Preclinical studies have highlighted its potential as an antagonist for certain receptor subtypes, making it a candidate for treating conditions like hypertension and neurodegenerative diseases.

The electronic properties of chloro-difluorophenyl-substituted amines are also being explored in materials science. Researchers have reported that these compounds can act as electron-deficient platforms for constructing advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs). The integration of fluorine atoms into the aromatic ring enhances the molecule's stability under thermal and photochemical conditions, which is crucial for device applications.

Moreover, the environmental impact of synthesizing cyclobutylethanamine derivatives has become a focal point in green chemistry. Efforts are being made to develop sustainable routes that minimize waste generation and energy consumption. For example, catalytic hydrogenation using renewable feedstocks has been proposed as an eco-friendly method for constructing the cyclobutane core.

In conclusion, 2-chloro-3,6-difluorophenylcyclobutylethanamine (CAS No. 2229385-05-9) stands out as a versatile compound with multifaceted applications across chemistry and pharmacology. Its unique structure continues to inspire innovative research directions, driven by advancements in synthetic methodologies and material science. As ongoing studies unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial development.